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Compound of Interest

Compound Name: 2-Bromotriphenylene

Cat. No.: B175828

Essential guidance for the safe handling and environmentally responsible disposal of 2-
Bromotriphenylene, ensuring minimal environmental impact and adherence to laboratory
safety protocols.

This document provides a comprehensive, step-by-step protocol for the disposal of 2-
Bromotriphenylene, a chemical compound utilized in scientific research and development.[1]
Adherence to these procedures is critical for ensuring the safety of laboratory personnel and
the protection of the environment.

l. Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is imperative to handle 2-Bromotriphenylene with
the appropriate personal protective equipment (PPE). This compound is known to cause skin
and eye irritation, and may cause respiratory irritation.[1]

e Engineering Controls: All work should be conducted in a well-ventilated area, preferably
within a certified chemical fume hood.[1] Emergency eye wash fountains and safety showers
should be readily accessible.[1]

o Personal Protective Equipment (PPE):
o Hand Protection: Wear protective gloves.[1]

o Eye and Face Protection: Use chemical goggles or safety glasses and a face shield.[1]
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o Skin and Body Protection: Wear suitable protective clothing and safety shoes.[1]

o Respiratory Protection: In case of inadequate ventilation, wear respiratory protection.[1]

o Spill Management: In the event of a spill, stop the leak if it is safe to do so. Sweep or shovel
the spilled solid material into an appropriate container for disposal, minimizing dust
generation.[1]

Il. Chemical and Physical Properties

A summary of the key quantitative data for 2-Bromotriphenylene is provided in the table

below.
Property Value
Molecular Formula C18H11Br[1][2][3]
Molecular Weight 307.18 g/mol [2][3]
CAS Number 19111-87-6[1]
Appearance White to Orange to Green powder to crystal[2]
Melting Point 132.0 to 136.0 °C[4]
Boiling Point 482.9 £ 14.0 °C (Predicted)[4]
Density 1.477 g/lcm3[4]

lll. Step-by-Step Disposal Protocol

The recommended method for the disposal of 2-Bromotriphenylene is through incineration by
a licensed hazardous waste disposal company.

o Consult Local Regulations: Before initiating any disposal procedure, it is mandatory to
consult with your institution's Environmental Health and Safety (EHS) office and review all
applicable local, state, and federal regulations regarding chemical waste disposal.

e \Waste Collection:

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.synquestlabs.com/Home/DownloadPDF?location=msds&fileName=1600%2F1600-9-19.pdf
https://www.synquestlabs.com/Home/DownloadPDF?location=msds&fileName=1600%2F1600-9-19.pdf
https://www.synquestlabs.com/Home/DownloadPDF?location=msds&fileName=1600%2F1600-9-19.pdf
https://www.benchchem.com/product/b175828?utm_src=pdf-body
https://www.synquestlabs.com/Home/DownloadPDF?location=msds&fileName=1600%2F1600-9-19.pdf
https://cymitquimica.com/cas/19111-87-6/
https://www.chemscene.com/product/19111-87-6.html
https://cymitquimica.com/cas/19111-87-6/
https://www.chemscene.com/product/19111-87-6.html
https://www.synquestlabs.com/Home/DownloadPDF?location=msds&fileName=1600%2F1600-9-19.pdf
https://cymitquimica.com/cas/19111-87-6/
https://www.chembk.com/en/chem/2-bromo-Triphenylene
https://www.chembk.com/en/chem/2-bromo-Triphenylene
https://www.chembk.com/en/chem/2-bromo-Triphenylene
https://www.benchchem.com/product/b175828?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b175828?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

o Collect waste 2-Bromotriphenylene in a designated, properly labeled, and sealed
container.

o Do not mix with other waste streams unless explicitly permitted by your institution's EHS
office.

» Arrange for Professional Disposal: Contact a licensed hazardous waste disposal company to
arrange for the collection and disposal of the material.

e Incineration: The recommended disposal method is to "remove to an authorized incinerator
equipped with an afterburner and a flue gas scrubber."[1] This ensures the complete
destruction of the compound and minimizes the release of harmful substances into the
environment.

IV. Disposal Workflow Diagram

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of 2-Bromotriphenylene.
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Caption: Disposal Workflow for 2-Bromotriphenylene
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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